Cas no 821777-54-2 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)
821777-54-2 structure
Product Name:Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
CAS No:821777-54-2
MF:C9H6BrF6N
MW:322.045062541962
CID:697222
PubChem ID:58668769
Update Time:2025-04-19
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
- Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
- 821777-54-2
- SCHEMBL5653107
- AKOS014182783
- DTXSID70729635
-
- Inchi: 1S/C9H6BrF6N/c10-7-2-1-5(17-4-8(11,12)13)3-6(7)9(14,15)16/h1-3,17H,4H2
- InChI Key: AQKMRHHWLXMZIH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(F)(F)F)NCC(F)(F)F
Computed Properties
- Exact Mass: 320.95878g/mol
- Monoisotopic Mass: 320.95878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12Ų
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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